Cas no 1070880-12-4 (6-chloro-8-methyl-2-propyl-1h-quinolin-4-one)

• Product Name: 6-chloro-8-methyl-2-propyl-1h-quinolin-4-one
• CAS No: 1070880-12-4
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 1185732
• PubChem ID: 39346204
• Update Time: 2025-05-26

6-chloro-8-methyl-2-propyl-1h-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-methyl-2-propyl-1h-quinolin-4-one
• ZINC32099929
• AKOS009867122
• 6-Chloro-4-hydroxy-8-methyl-2-propylquinoline
• 6-Chloro-4-hydroxy-8-methyl-2-propylquinoline;
• DTXSID20653754
• 6-chloro-8-methyl-2-propylquinolin-4-ol
• MFCD11505271
• 6-Chloro-8-methyl-2-propylquinolin-4(1H)-one
• 1070880-12-4

• Inchi： 1S/C13H14ClNO/c1-3-4-10-7-12(16)11-6-9(14)5-8(2)13(11)15-10/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： UJKVPPKHEIKNLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(C=C(CCC)N2)=O

Computed Properties

• Exact Mass: 235.07600
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 3.85470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-chloro-8-methyl-2-propyl-1h-quinolin-4-one

6-Chloro-8-Methyl-2-Propyl-1H-Quinolin-4-One: A Comprehensive Overview

6-Chloro-8-Methyl-2-Propyl-1H-Quinolin-4-One, also known by its CAS number 1070880-12-4, is a significant compound in the field of organic chemistry and pharmacology. This quinoline derivative has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 6-chloro-8-methyl-2-propyl-1h-quinolin-4-one consists of a quinoline ring system with substituents at positions 6, 8, and 2. The presence of chlorine, methyl, and propyl groups introduces interesting electronic and steric effects, which can influence its reactivity and bioavailability. Recent studies have highlighted the importance of such substitutions in enhancing the pharmacokinetic properties of quinoline derivatives.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize the yield and purity of 6-chloro-8-methyl-2-propyl-quionlinone. One notable approach involves a multi-step synthesis starting from o-chloroaniline derivatives, followed by cyclization and functionalization steps. These methods have been refined to improve scalability for potential industrial applications.

In terms of applications, 6-chloro-quinolinone derivatives have shown promise in the field of medicinal chemistry. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities, making it a potential candidate for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The environmental impact of CAS 1070880-12-based compounds is another area of active research. Studies are being conducted to assess their biodegradability and toxicity levels, ensuring that their use aligns with sustainable practices.

In conclusion, 6-chloro-quionlinone represents a valuable addition to the arsenal of organic compounds with diverse applications. Continued research will undoubtedly unlock new potentials for this compound in various scientific domains.